7-Amino-4-chloro-3-methoxyisocoumarin

• CAS No.: 62252-26-0
• Product Name: 7-Amino-4-chloro-3-methoxyisocoumarin
• Molecular Formula: C10H8ClNO3
• Molecular Weight: 225.63 g/mol
• IUPAC Name: 7-amino-4-chloro-3-methoxyisochromen-1-one
• Standard InChI: InChI=1S/C10H8ClNO3/c1-14-10-8(11)6-3-2-5(12)4-7(6)9(13)15-10/h2-4H,12H2,1H3
• Standard InChIKey: AMDGKLWVCUXONP-UHFFFAOYSA-N
• SMILES: COC1=C(C2=C(C=C(C=C2)N)C(=O)O1)Cl
• Canonical SMILES: COC1=C(C2=C(C=C(C=C2)N)C(=O)O1)Cl
• Appearance: Solid powder
• Description: JCP251 is an inhibitor of serine hydrolases which also acts as a gamma-secretase inhibitor.
• Purity: >95% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: JLK6; JLK 6; JLK-6; JCP-251; JCP 251; JCP251
• Reference: 1: Peuchmaur M, Lacour MA, Sévalle J, Lisowski V, Touati-Jallabe Y, Rodier F, Martinez J, Checler F, Hernandez JF. Further characterization of a putative serine protease contributing to the γ-secretase cleavage of β-amyloid precursor protein. Bioorg Med Chem. 2013 Feb 15;21(4):1018-29. doi: 10.1016/j.bmc.2012.11.045. Epub 2012 Dec 5. PubMed PMID: 23294826.; 2: Bihel F, Quéléver G, Lelouard H, Petit A, Alvès da Costa C, Pourquié O, Checler F, Thellend A, Pierre P, Kraus JL. Synthesis of new 3-alkoxy-7-amino-4-chloro-isocoumarin derivatives as new beta-amyloid peptide production inhibitors and their activities on various classes of protease. Bioorg Med Chem. 2003 Jul 17;11(14):3141-52. PubMed PMID: 12818677.
• PubChem Compound: 3803
• Last Modified: Nov 11 2021